Budlein A

• CAS RN: 59481-48-0
• Molecular Formula: C20H22O7
• Molecular Weight: 374.4 g/mol
• IUPAC Name: [(2Z,4R,8R,9R,11R)-2-(hydroxymethyl)-11-methyl-7-methylidene-6,12-dioxo-5,14-dioxatricyclo[9.2.1.04,8]tetradeca-1(13),2-dien-9-yl] (Z)-2-methylbut-2-enoate
• InChI: InChI=1S/C20H22O7/c1-5-10(2)18(23)26-15-8-20(4)16(22)7-13(27-20)12(9-21)6-14-17(15)11(3)19(24)25-14/h5-7,14-15,17,21H,3,8-9H2,1-2,4H3/b10-5-,12-6-/t14-,15-,17+,20-/m1/s1
• InChI Key: BMVJFNLJSZHNNS-ZXRHVTAXSA-N
• Isomeric SMILES: C/C=C(/C)\C(=O)O[C@@H]1C[C@@]2(C(=O)C=C(O2)/C(=C\[C@@H]3[C@@H]1C(=C)C(=O)O3)/CO)C
• SMILES: CC=C(C)C(=O)OC1CC2(C(=O)C=C(O2)C(=CC3C1C(=C)C(=O)O3)CO)C
• synonyms: budlein A

Description

Budlein A is a sesquiterpenoid.

Scientific Research Applications

Mass Spectrometry in Identifying Isomers

Budlein A, a sesquiterpene lactone (STL), has been studied for its distinct fragmentation patterns when analyzed using various mass spectrometry techniques. This research aids in distinguishing between stereoisomers like budlein A and centratherin. Such detailed analysis is crucial in pre-clinical studies for identifying in vivo metabolites and their fragmentation pathways (Sartori et al., 2014).

Chemical Structure and Stereochemistry

The structural and stereochemical properties of budlein A have been explored, revealing its composition as a sesquiterpene lactone and its presence in certain plant species. Understanding these chemical characteristics is fundamental in furthering pharmacological research (Vivar et al., 1976).

Biotransformation by Fungi

Research on the biotransformation of budlein A by soil fungi like Aspergillus species has shown that fungi can alter its chemical structure, resulting in derivatives with potentially different biological activities. This study highlights the significance of microbial-catalyzed transformations in creating bioactive compounds (Arakawa et al., 2013).

Immunomodulatory Effects

Investigations into the effects of budlein A on immune cells have shown that it modulates the activation of innate and adaptive immune cells such as neutrophils and lymphocytes. This research is crucial in understanding how plant-derived substances can be used in treating human diseases (Knob et al., 2016).

Anti-inflammatory and Analgesic Properties

Studies have demonstrated the anti-inflammatory and analgesic effects of budlein A in animal models. These findings support its potential therapeutic use in inflammatory diseases involving cytokine-mediated nociception and neutrophil migration (Valério et al., 2007).

Role in Treating Rheumatoid Arthritis

Research on budlein A's effects in models of rheumatoid arthritis has shown its potential in alleviating symptoms by targeting NF-κB and cytokines. This suggests its therapeutic value in managing autoimmune diseases like rheumatoid arthritis (Zarpelon et al., 2017).